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Compound of Interest

Compound Name: 1,2-Bis(dichlorophosphino)ethane

Cat. No.: B1347013

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Bis(dichlorophosphino)ethane, with the chemical formula (CHz2PCI2)z, is a colorless
liquid that serves as a pivotal precursor in the synthesis of a wide array of chelating
diphosphine ligands. These ligands are of significant interest in coordination chemistry and
homogeneous catalysis, finding applications in various cross-coupling reactions and other
transformative chemical processes. This guide provides a comprehensive overview of the
properties, synthesis, reactivity, and handling of this important organophosphorus compound.

Core Properties

A summary of the fundamental physical and chemical properties of 1,2-
bis(dichlorophosphino)ethane is presented below.
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Property Value Reference
Chemical Formula C2HaClaP2 [1]
Molecular Weight 231.81 g/mol

CAS Number 28240-69-9 [1]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 70 °C at 1 mmHg

Density 1.536 g/mL at 25 °C

Refractive Index (n20/D) 1.588

Synthesis and Reactivity
Synthesis of 1,2-Bis(dichlorophosphino)ethane

A convenient method for the synthesis of 1,2-bis(dichlorophosphino)ethane involves the
reaction of ethylene with white phosphorus and phosphorus trichloride.[1] While a detailed
experimental protocol from a peer-reviewed source is not readily available in the public domain,
the overall transformation is as follows:

Ethylene (C2Ha)

White Phosphorus (Pa4) » 1,2-Bis(dichlorophosphino)ethane

Phosphorus Trichloride (PCI3)

Click to download full resolution via product page

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.
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Reactivity and Role as a Ligand Precursor

1,2-Bis(dichlorophosphino)ethane is a key building block for the synthesis of bidentate
phosphine ligands, which are widely used in catalysis. The phosphorus-chlorine bonds are
susceptible to nucleophilic substitution, allowing for the introduction of a variety of organic
groups. A prominent example is its reaction with Grignard reagents to form tetraalkyl- or
tetraaryldiphosphines.

A general experimental protocol for the synthesis of such derivatives involves the dropwise
addition of a solution of 1,2-bis(dichlorophosphino)ethane in an ethereal solvent to an
excess of the appropriate Grignard reagent, also in an ethereal solvent. The reaction mixture is
typically stirred for several hours at room temperature, followed by hydrolysis with an aqueous
ammonium chloride solution. The resulting diphosphine is then extracted, dried, and purified.

One of the most common and important ligands synthesized from 1,2-
bis(dichlorophosphino)ethane is 1,2-bis(dimethylphosphino)ethane (dmpe).

1,2-Bis(dichlorophosphino)ethane

Nucleophilic
Substitution

Diphosphine Ligand
(e.g., dmpe, dppe)

Grignard Reagent (RMgX)
or other nucleophile
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Caption: General pathway for diphosphine ligand synthesis.

Spectroscopic and Structural Data

Detailed spectroscopic and structural data for 1,2-bis(dichlorophosphino)ethane are not
extensively reported in readily accessible literature. Commercial suppliers indicate that the
Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra conform to the expected
structure, but specific data is scarce.

Note on Spectroscopic Data: For a research setting, it is crucial to obtain and interpret the
spectroscopic data for the synthesized or purchased compound to confirm its identity and
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purity. The expected 3P NMR spectrum would show a single resonance, and the *H NMR
would exhibit a complex multiplet for the ethylene bridge protons due to coupling with the
phosphorus atoms.

Information regarding the precise molecular geometry, including bond lengths and angles, from
techniques such as gas-phase electron diffraction or single-crystal X-ray diffraction of the pure
compound is not currently available in the public domain.

Applications in Catalysis

While 1,2-bis(dichlorophosphino)ethane itself is not typically used directly as a ligand in
catalytic systems, the diphosphine ligands derived from it are cornerstones of modern catalysis.
These ligands, such as 1,2-bis(diphenylphosphino)ethane (dppe) and dmpe, are employed in a
multitude of catalytic reactions, including:

e Cross-Coupling Reactions: Suzuki-Miyaura, Heck, Stille, Sonogashira, Negishi, Hiyama, and
Buchwald-Hartwig couplings.

e Hydrogenation
o Hydroformylation

The general workflow for utilizing a catalyst derived from a 1,2-bis(dichlorophosphino)ethane
precursor in a cross-coupling reaction is outlined below.
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Ligand Synthesis

1,2-Bis(dichlorophosphino)ethane
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Caption: From precursor to catalytic product.

Safety and Handling

»| Product

1,2-Bis(dichlorophosphino)ethane is a corrosive and moisture-sensitive compound. It should

be handled in a well-ventilated fume hood using appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. It is crucial to avoid contact with skin and eyes

and to prevent inhalation of its vapors. Due to its reactivity with water, it should be stored under

an inert atmosphere.

Hazard Statement

GHS Pictogram

H314: Causes severe skin burns and eye

damage.

GHSO05: Corrosive
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Conclusion

1,2-Bis(dichlorophosphino)ethane is a valuable and reactive intermediate in
organophosphorus chemistry. Its primary utility lies in its role as a precursor to a diverse range
of bidentate phosphine ligands that are indispensable in the field of homogeneous catalysis.
While detailed characterization data for the compound itself is not widely disseminated, its
synthetic transformations are well-established, enabling the creation of powerful tools for
chemical synthesis. Researchers and professionals working with this compound should adhere
to strict safety protocols due to its corrosive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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